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Compound of Interest

Compound Name: Oritavancin Diphosphate

Cat. No.: B609769 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the impact of polysorbate 80 on the in vitro activity of

oritavancin diphosphate. Find answers to frequently asked questions and troubleshooting

tips for your experiments.

Frequently Asked Questions (FAQs)
Q1: Why are my oritavancin Minimum Inhibitory Concentration (MIC) values higher than

expected or inconsistent?

A1: A common reason for unexpectedly high or variable oritavancin MIC values is the absence

of polysorbate 80 in the testing medium. Oritavancin is a lipoglycopeptide that can bind to the

plastic surfaces of standard laboratory consumables, such as microtiter plates. This binding

reduces the effective concentration of the drug in the medium, leading to an overestimation of

the MIC. The inclusion of 0.002% polysorbate 80 is crucial to prevent this adsorptive loss and

ensure accurate susceptibility testing.[1][2][3][4][5]

Q2: What is the recommended concentration of polysorbate 80 to use in my in vitro assays?

A2: The recommended and standardized concentration of polysorbate 80 for oritavancin

susceptibility testing is 0.002%.[1][2][3][5][6] Studies have shown that this concentration is

optimal for preventing the binding of oritavancin to plastic surfaces.[1] While higher

concentrations do not provide additional benefit, concentrations below 0.001% may result in

progressively elevated MIC values.[1]
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Q3: Does polysorbate 80 have any intrinsic antimicrobial activity that could affect my results?

A3: At the recommended concentration of 0.002%, polysorbate 80 does not exhibit intrinsic

antimicrobial activity and its effect is primarily to prevent the loss of oritavancin.[1] Its inclusion

ensures that the observed antimicrobial activity is solely attributable to oritavancin.

Q4: Is polysorbate 80 necessary when testing oritavancin against all types of bacteria?

A4: The necessity of polysorbate 80 can depend on the bacterial species and the testing

medium. For staphylococci and enterococci, the addition of 0.002% polysorbate 80 is critical

and can lead to a 16- to 32-fold reduction in the MIC90.[1][2][3][5] However, for streptococcal

isolates, which are often tested in media supplemented with lysed horse blood, the addition of

polysorbate 80 may not be necessary as the blood components can also prevent the

adsorptive loss of oritavancin.[1][2][3][5]

Q5: How does polysorbate 80 impact the in vitro activity of other antibiotics?

A5: The impact of polysorbate 80 on other antibiotics can vary. For the lipoglycopeptide

dalbavancin, the inclusion of 0.002% polysorbate 80 is also recommended in approved

guidelines for broth microdilution MIC assays.[1][2][3][4][5] However, the MICs of other

antibiotics like vancomycin, teicoplanin, and ciprofloxacin are generally not affected by the

presence of polysorbate 80.[1]
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Issue Possible Cause Recommended Solution

High or Inconsistent

Oritavancin MICs

Adsorption of oritavancin to

plastic surfaces.

Ensure the inclusion of 0.002%

polysorbate 80 in all testing

media and diluents from the

start of the experiment.[1]

Unexpectedly Low Oritavancin

MICs

Contamination of reagents or

media.

Use fresh, sterile reagents and

media. Verify the correct

preparation of the polysorbate

80 stock solution and its final

concentration in the assay.

No Difference in MICs with and

without Polysorbate 80 for

Streptococci

Presence of lysed horse blood

in the medium.

This is an expected outcome.

Lysed horse blood has a

similar effect to polysorbate 80

in preventing oritavancin loss.

[1][2][3]

Variability Between Different

Batches of Polysorbate 80

Differences in the quality or

composition of polysorbate 80.

Use a high-quality, research-

grade polysorbate 80.

Consider testing a new batch

against a reference strain to

ensure consistency.

Quantitative Data Summary
The following tables summarize the quantitative impact of polysorbate 80 on oritavancin MICs.

Table 1: Effect of 0.002% Polysorbate 80 on Oritavancin MICs for ATCC Reference Strains
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Organism
Oritavancin MIC
(µg/mL) without
Polysorbate 80

Oritavancin MIC
(µg/mL) with
0.002%
Polysorbate 80

Fold Decrease in
MIC

S. aureus ATCC

29213
0.5 0.015 32

E. faecalis ATCC

29212
0.25 0.015 16

Data compiled from publicly available research.[1]

Table 2: Effect of 0.002% Polysorbate 80 on Oritavancin MIC90s for Clinical Isolates

Organism
Oritavancin MIC90
(µg/mL) without
Polysorbate 80

Oritavancin MIC90
(µg/mL) with
0.002%
Polysorbate 80

Fold Decrease in
MIC90

S. aureus 2 0.06 32

Coagulase-negative

staphylococci
1 0.06 16

E. faecalis 1 0.06 16

Streptococcus spp. 0.06 0.06 No Change

Data compiled from publicly available research.[1]

Experimental Protocols
Broth Microdilution MIC Assay for Oritavancin

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines

and peer-reviewed research.[1]
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Dissolve oritavancin diphosphate powder in a solvent containing 0.002% polysorbate 80

to create a high-concentration stock solution.

Preparation of Media:

Use cation-adjusted Mueller-Hinton broth (CAMHB).

Supplement the CAMHB with 0.002% polysorbate 80 to achieve a final concentration of

0.002% in all wells of the microtiter plate.

For testing fastidious organisms like streptococci, supplement the CAMHB with 2-5%

lysed horse blood.

Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the oritavancin stock solution in the polysorbate 80-

supplemented CAMHB in a 96-well microtiter plate.

Inoculum Preparation:

Prepare a bacterial inoculum according to standard CLSI procedures to a final

concentration of approximately 5 x 10^5 CFU/mL in each well.

Incubation:

Incubate the plates at 35°C for 16-20 hours in ambient air.

MIC Determination:

The MIC is the lowest concentration of oritavancin that completely inhibits visible growth of

the organism.
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Caption: Workflow showing the effect of polysorbate 80 on oritavancin availability in vitro.
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Caption: Logical relationship between oritavancin, plastic surfaces, and polysorbate 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609769?utm_src=pdf-body-img
https://www.benchchem.com/product/b609769?utm_src=pdf-body-img
https://www.benchchem.com/product/b609769?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Effect of Polysorbate 80 on Oritavancin Binding to Plastic Surfaces: Implications for
Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

2. Effect of polysorbate 80 on oritavancin binding to plastic surfaces: implications for
susceptibility testing - PubMed [pubmed.ncbi.nlm.nih.gov]

3. journals.asm.org [journals.asm.org]

4. journals.asm.org [journals.asm.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Oritavancin & Polysorbate 80 In Vitro Activity Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609769#impact-of-polysorbate-80-on-oritavancin-
diphosphate-in-vitro-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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